Cas no 132605-12-0 (ethyl 2-[(ethylcarbamothioyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate)

• Product Name: ethyl 2-[(ethylcarbamothioyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• CAS No: 132605-12-0
• MF: C₁₅H₂₂N₂O₂S₂
• MW: 326.477381229401
• CID: 1230624
• PubChem ID: 3076851
• Update Time: 2025-04-20

ethyl 2-[(ethylcarbamothioyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(ethylcarbamothioyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• ethyl 2-(ethylcarbamothioylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• AO-476/43414183
• AKOS003718369
• 132605-12-0
• ethyl 2-{[(ethylamino)carbothioyl]amino}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• BRN 4198256
• DTXSID80157662
• 4H-Cyclohepta(b)thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-(((ethylamino)thioxomethyl)amino)-, ethyl ester

• Inchi： 1S/C15H22N2O2S2/c1-3-16-15(20)17-13-12(14(18)19-4-2)10-8-6-5-7-9-11(10)21-13/h3-9H2,1-2H3,(H2,16,17,20)
• InChI Key： BLVSRELBIOTKTC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCCC2)NC(NCC)=S

Computed Properties

• Exact Mass: 326.11246
• Monoisotopic Mass: 326.11227030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.36